Cas no 61828-54-4 (1,3-Pentanedione, 1-(2-hydroxyphenyl)-5-phenyl-)

• Product Name: 1,3-Pentanedione, 1-(2-hydroxyphenyl)-5-phenyl-
• CAS No: 61828-54-4
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 465188
• PubChem ID: 68817669
• Update Time: 2025-04-19

1,3-Pentanedione, 1-(2-hydroxyphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione, 1-(2-hydroxyphenyl)-5-phenyl-
• 1-(2-hydroxyphenyl)-5-phenylpentane-1,3-dione
• SCHEMBL3861193
• 61828-54-4
• DTXSID70739092

• Inchi： 1S/C17H16O3/c18-14(11-10-13-6-2-1-3-7-13)12-17(20)15-8-4-5-9-16(15)19/h1-9,19H,10-12H2
• InChI Key： AFNRAZXMXUYAFC-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1O)=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 268.10998
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37